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Compound of Interest

Compound Name: Dichloroacetylene

Cat. No.: B1204652 Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety protocols and operational guidance for the handling and

disposal of dichloroacetylene (DCA). Given its extreme toxicity, reactivity, and explosive

nature, strict adherence to these procedures is mandatory to ensure personnel safety and

prevent catastrophic incidents.

Hazard Summary: Understanding the Risks of
Dichloroacetylene
Dichloroacetylene (C₂Cl₂) is a colorless, volatile liquid with a sweet, disagreeable odor. It is a

highly toxic, flammable, and dangerously reactive chemical that poses a severe explosion

hazard.[1] All personnel must be thoroughly trained on its hazards before handling.

Key Hazards:

Extreme Toxicity: Dichloroacetylene is acutely toxic via inhalation, ingestion, and skin

absorption.[2] The recommended airborne exposure limit (REL) by NIOSH and the ceiling

limit by ACGIH is 0.1 ppm, which should not be exceeded at any time.[3] Exposure can

cause severe health effects, including:

Neurological disorders, headache, dizziness, and nausea.[1]

Damage to the liver and kidneys.[3]
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Irritation to the eyes, nose, throat, and lungs.[3]

It is also a potential occupational carcinogen.[2]

Explosion Hazard: Dichloroacetylene is highly unstable and can explode upon exposure to

heat, air, shock, or friction.[3] It is a flammable liquid or gas that can ignite spontaneously in

air.[3]

High Reactivity: DCA is incompatible with oxidizers, strong acids, halogens, and combustible

materials.[3] It can react violently with potassium, sodium, and aluminum powder.[1]

Personal Protective Equipment (PPE): A Multi-
Layered Defense
Due to the severe hazards of dichloroacetylene, a comprehensive PPE ensemble is required.

The following table summarizes the minimum required PPE.
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PPE Category Specification

Respiratory Protection

A NIOSH-approved full-facepiece, pressure-

demand, self-contained breathing apparatus

(SCBA) or a full-facepiece, pressure-demand

supplied-air respirator with an auxiliary escape

SCBA is mandatory for any detectable

concentration of dichloroacetylene.[2]

Hand Protection

While specific permeation data for

dichloroacetylene is limited, data for structurally

similar chlorinated solvents suggests that

Viton® or a Viton®/Butyl rubber combination

offers the best resistance.[4] See Table 2 for

details.

Eye and Face Protection
A full-facepiece respirator provides primary eye

and face protection.

Protective Clothing

A chemical-resistant suit is required. Given the

lack of specific data for dichloroacetylene, a

multi-layer laminate material like Viton® or suits

rated for chlorinated solvents should be used.

Always consult the manufacturer for specific

recommendations.

Footwear
Chemical-resistant boots with steel toes are

required.

Table 2: Glove Material Chemical Resistance to
Chlorinated Solvents (as Surrogates for
Dichloroacetylene)
The following table provides breakthrough times for various glove materials against common

chlorinated solvents. This data should be used as a guide, and it is crucial to consult the glove

manufacturer for specific recommendations for dichloroacetylene.
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Chemical Butyl Neoprene Nitrile Viton®

Trichloroethylene > 480 min (E) 15 min (P) 10 min (P) > 480 min (E)

Tetrachloroethyle

ne
> 480 min (E) 30 min (F) 15 min (P) > 480 min (E)

Vinyl Chloride > 480 min (E) 60 min (G) 30 min (F) > 480 min (E)

Methylene

Chloride
120 min (G) 10 min (P) 5 min (P) > 480 min (E)

Rating Key: E = Excellent (> 480 min), G = Good (240-480 min), F = Fair (120-240 min), P =

Poor (< 120 min). Data is compiled from various chemical resistance guides.

Operational Plan: Safe Handling and Storage
All work with dichloroacetylene must be conducted in a designated area with restricted

access. A written Standard Operating Procedure (SOP) specific to the planned experiment

must be approved by the institutional chemical safety officer.

Engineering Controls
All handling of dichloroacetylene must be performed within a certified, high-performance

laboratory fume hood with a face velocity of at least 100 feet per minute.

Use of a glove box with an inert atmosphere is recommended for operations involving neat

dichloroacetylene.

An emergency shower and eyewash station must be immediately accessible.[3]

Use only non-sparking tools and explosion-proof electrical equipment.[3]

Workflow for Handling Dichloroacetylene
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Caption: Workflow for the safe handling of dichloroacetylene.
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Storage
Store dichloroacetylene in a cool, well-ventilated, and explosion-proof area, away from

incompatible materials.[3]

Containers should be tightly closed and clearly labeled with the chemical name and all

relevant hazard warnings.

Do not store in direct sunlight or near sources of heat or ignition.

Disposal Plan: Managing Dichloroacetylene Waste
All dichloroacetylene waste, including contaminated materials and PPE, must be treated as

hazardous waste. Never dispose of dichloroacetylene down the drain or in regular trash.

Decontamination
Equipment:

Rinse equipment with a compatible solvent (e.g., a high-boiling point hydrocarbon) to

dilute any residual dichloroacetylene.

The rinsate must be collected as hazardous waste.

Wash the equipment with a strong detergent solution.

For final decontamination, a solution of sodium bisulfite or another suitable reducing agent

can be used to neutralize any remaining reactive species. This should only be performed

by trained personnel with a thorough understanding of the reaction.

Surfaces:

Absorb spills with an inert material like vermiculite or sand.

Collect the absorbent material in a sealed container for hazardous waste disposal.

Decontaminate the surface with a detergent solution followed by a neutralizing agent if

appropriate.
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Disposal of Contaminated PPE
All disposable PPE (gloves, suit, etc.) must be considered grossly contaminated and

disposed of as hazardous waste.

Carefully doff PPE to avoid cross-contamination.

Place all contaminated PPE in a designated, labeled, and sealed hazardous waste container.

Do not attempt to launder or reuse disposable PPE that has been in contact with

dichloroacetylene.

Disposal of Dichloroacetylene
Unused or waste dichloroacetylene should be stabilized by dilution in a high-boiling point

solvent if possible.

Contact your institution's environmental health and safety department for specific procedures

and to arrange for pickup by a licensed hazardous waste disposal company.

Due to its explosive nature, never mix dichloroacetylene waste with other chemical waste

streams.[5]

Emergency Procedures
Inhalation: Immediately move the victim to fresh air. If breathing has stopped, provide

artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.

Spill: Evacuate the area immediately. Only personnel with the appropriate training and PPE

should attempt to clean up the spill using absorbent materials. Prevent the spill from entering

drains.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1204652?utm_src=pdf-body
https://www.benchchem.com/product/b1204652?utm_src=pdf-body
https://www.benchchem.com/product/b1204652?utm_src=pdf-body
https://www.benchchem.com/product/b1204652?utm_src=pdf-body
https://www.nipissingu.ca/sites/default/files/2018-06/NIOSH%20Pocket%20Guide%202005-149.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fire: In case of fire, evacuate the area immediately. Do not attempt to extinguish the fire.

Dichloroacetylene can explode when heated.

By adhering to these stringent safety and operational protocols, researchers and scientists can

mitigate the significant risks associated with handling dichloroacetylene and maintain a safe

laboratory environment. Always prioritize safety and consult with your institution's safety

professionals before working with this hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1204652?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

